3-bromo-5-chloro-4-hydroxybenzene-1-sulfonyl chloride
Overview
Description
3-Bromo-5-chloro-4-hydroxybenzene-1-sulfonyl chloride, or BCHSCl, is a chemical compound used in the synthesis of organic compounds and in scientific research. It is a colorless, crystalline solid with a melting point of 135-136°C and is soluble in water, methanol, and acetone. BCHSCl is a versatile reagent, used in several synthesis processes, as well as in scientific research.
Mechanism of Action
BCHSCl is an electrophilic reagent, meaning it can react with other molecules by donating electrons to them. When BCHSCl is added to a reaction mixture, it reacts with the nucleophilic molecules present to form new molecules. The reaction is facilitated by the presence of a base, such as potassium hydroxide, which helps to neutralize the reaction mixture and increase the reactivity of the BCHSCl. The reaction is also catalyzed by the presence of a Lewis acid, such as zinc chloride, which helps to increase the rate of reaction.
Biochemical and Physiological Effects
BCHSCl has been studied for its potential biochemical and physiological effects. In laboratory studies, BCHSCl has been found to inhibit the activity of several enzymes, including proteases, lipases, and phosphatases. Additionally, BCHSCl has been found to inhibit the activity of several proteins involved in cell signaling pathways, such as tyrosine kinases and G-protein coupled receptors. Furthermore, BCHSCl has been found to inhibit the growth of several types of cancer cells, suggesting a potential role in cancer therapy.
Advantages and Limitations for Lab Experiments
BCHSCl has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it can be easily synthesized in a variety of ways. Additionally, BCHSCl is a versatile reagent, used in a variety of organic synthesis processes. Furthermore, BCHSCl has been found to be relatively non-toxic, with low levels of toxicity in laboratory animals. However, BCHSCl is not without its limitations. It is a corrosive reagent, and it must be handled with care to avoid skin and eye irritation. Additionally, BCHSCl is a volatile compound, and it must be stored in an appropriate container to avoid evaporation.
Future Directions
BCHSCl has a wide range of potential applications in scientific research and organic synthesis. One potential future direction is the development of new methods of synthesis, such as the use of green chemistry or the use of renewable resources. Additionally, BCHSCl may be used in the synthesis of new drugs and other compounds. Furthermore, BCHSCl may be used in the development of new imaging agents, such as fluorescent probes, for use in medical imaging. Finally, BCHSCl may be used in the development of new materials, such as polymers, for use in medical devices and other applications.
Synthesis Methods
BCHSCl can be synthesized in several different ways, depending on the desired product. One of the most common methods is the reaction of 4-hydroxybenzene-1-sulfonyl chloride with bromine and chlorine in the presence of a base, such as potassium hydroxide. The reaction is carried out in a solvent, such as dichloromethane, and the product is then purified by recrystallization. Another method of synthesis is the reaction of 4-hydroxybenzene-1-sulfonyl chloride with bromine and chlorine in the presence of a Lewis acid, such as zinc chloride. This method is more efficient and produces a higher yield of BCHSCl.
Scientific Research Applications
BCHSCl is widely used in scientific research for its ability to catalyze organic reactions. It is used in a variety of organic synthesis processes, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. BCHSCl is also used in the synthesis of polymers, such as polyurethane, and in the synthesis of polymers for medical applications. Additionally, BCHSCl is used in the synthesis of peptides, proteins, and other biomolecules, as well as in the synthesis of fluorescent probes and other imaging agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-chloro-4-hydroxybenzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a 4-hydroxybenzene ring that already contains a bromine and chlorine substituent. This can be achieved through a series of reactions that involve the protection of the hydroxyl group, the introduction of the sulfonyl chloride group, and the removal of the protecting group.", "Starting Materials": [ "4-hydroxy-3-bromo-5-chlorobenzene", "sulfonyl chloride", "base", "protecting group reagent", "solvent" ], "Reaction": [ "Step 1: Protect the hydroxyl group using a suitable protecting group reagent in the presence of a base and a solvent.", "Step 2: Introduce the sulfonyl chloride group onto the protected hydroxyl group using sulfonyl chloride and a base in a suitable solvent.", "Step 3: Remove the protecting group using a suitable reagent and a solvent to obtain the final product, 3-bromo-5-chloro-4-hydroxybenzene-1-sulfonyl chloride." ] } | |
CAS RN |
65411-32-7 |
Product Name |
3-bromo-5-chloro-4-hydroxybenzene-1-sulfonyl chloride |
Molecular Formula |
C6H3BrCl2O3S |
Molecular Weight |
306 |
Purity |
95 |
Origin of Product |
United States |
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